Dihydro Artemisinin β-D-Glucuronide (Mixture of Isomers)
Dihydro Artemisinin β-D-Glucuronide (Mixture of Isomers)
Brand Name:
Vulcanchem
CAS No.:
198976-06-6
VCID:
VC0023057
InChI:
InChI=1S/C21H32O11/c1-8-4-5-11-9(2)17(28-18-14(24)12(22)13(23)15(27-18)16(25)26)29-19-21(11)10(8)6-7-20(3,30-19)31-32-21/h8-15,17-19,22-24H,4-7H2,1-3H3,(H,25,26)
SMILES:
CC1CCC2C(C(OC3C24C1CCC(O3)(OO4)C)OC5C(C(C(C(O5)C(=O)O)O)O)O)C
Molecular Formula:
C₂₁H₃₂O₁₁
Molecular Weight:
460.47
Dihydro Artemisinin β-D-Glucuronide (Mixture of Isomers)
CAS No.: 198976-06-6
Reference Standards
VCID: VC0023057
Molecular Formula: C₂₁H₃₂O₁₁
Molecular Weight: 460.47
CAS No. | 198976-06-6 |
---|---|
Product Name | Dihydro Artemisinin β-D-Glucuronide (Mixture of Isomers) |
Molecular Formula | C₂₁H₃₂O₁₁ |
Molecular Weight | 460.47 |
IUPAC Name | 3,4,5-trihydroxy-6-[(1,5,9-trimethyl-11,14,15,16-tetraoxatetracyclo[10.3.1.04,13.08,13]hexadecan-10-yl)oxy]oxane-2-carboxylic acid |
Standard InChI | InChI=1S/C21H32O11/c1-8-4-5-11-9(2)17(28-18-14(24)12(22)13(23)15(27-18)16(25)26)29-19-21(11)10(8)6-7-20(3,30-19)31-32-21/h8-15,17-19,22-24H,4-7H2,1-3H3,(H,25,26) |
SMILES | CC1CCC2C(C(OC3C24C1CCC(O3)(OO4)C)OC5C(C(C(C(O5)C(=O)O)O)O)O)C |
Synonyms | (3R,5aS,6R,8aS,9S,12R,12aS)-Decahydro-3,6,9-trimethyl- 3,12-epoxy-12H-pyrano[4,3-j]-1,2-benzodioxepin-10-yl β-D-Glucopyranosiduronic Acid; Dihydroartemisinin Glucuronide; |
PubChem Compound | 71433639 |
Last Modified | Nov 11 2021 |
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